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Crystal Structure Data and Experimental Details

The table below summarizes the core quantitative data for the 9GCD structure entry.

Parameter Details

PDB ID 9GCD [1]

Structure Title CRYSTAL STRUCTURE OF HUMAN CHYMASE IN COMPLEX WITH

FULACIMSTAT (COMPOUND86) [1]

Resolution 1.80 Å [1]

R-value Work/Free 0.178 / 0.212 [1]

Space Group P 43 [1] [2]

Unit Cell
Dimensions

a=74.08 Å, b=74.08 Å, c=49.79 Å; α=β=γ=90° [1] [2]

Ligand ID A1IJ2 [1]
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Parameter Details

Experimental
Method

X-RAY DIFFRACTION [1]

Deposition Date 2024-08-01 [1]

Release Date 2024-11-27 [1]

This structure is one of several related structures published in the primary research article, which details the

discovery and preclinical characterization of Fulacimstat [1] [3] [4].

Experimental Methodology

The following workflow details the key experimental steps for determining the 9GCD crystal structure.
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Protein Expression and Purification

Crystallization

Data Collection Method: Hanging Drop Vapor Diffusion Condition: 0.01M ZnCl₂, 0.1M TRIS pH 8.0, 20% PEG 6000 Temperature: 298 K

Data Processing Source: Rotating Anode (RIGAKU MICROMAX-007 HF) Detector: MAR scanner 345 mm plate Wavelength: 1.54187 Å (Cu Kα) Temperature: 100 K

Structure Solution and Refinement Data Reduction: MOSFLM Data Scaling: SCALA

Phasing: Molecular Replacement (PHASER) Refinement: REFMAC

Click to download full resolution via product page

Experimental workflow for 9GCD structure determination [1] [2].

Key Structural Insights and Binding Interactions

The structure reveals critical interactions that underpin Fulacimstat's potent and selective inhibition of

human chymase.
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Key Binding Interactions

Fulacimstat

S1 Pocket
(Hydrophobic)

3-(trifluoromethyl)benzyl
group fits snugly

Lys192
(Backbone H-bond)

Carboxylic acid and
vicinal carbonyl

Uracil Core

Pyrimidin-2,4-dione
provides scaffold

Steep SAR:
Small ortho-substituents

near CF₃ group are
beneficial for activity.

Click to download full resolution via product page

Summary of key Fulacimstat-chymase binding interactions from structural analysis [3].

The X-ray structure confirmed the binding mode rationalized during the lead optimization phase. The uracil

core serves as a central scaffold, with its carboxylic acid and adjacent carbonyl group forming hydrogen

bonds with the backbone of Lys192 in the enzyme's active site. The 3-(trifluoromethyl)benzyl group

occupies the hydrophobic S1 pocket, explaining the observed steep structure-activity relationship (SAR)

where modifications at this position greatly impact potency [3].

Biochemical and Pharmacological Profile

For a complete context, here is the key preclinical data for Fulacimstat as reported in the accompanying

study.

Parameter Value / Description

IC₅₀ (Human Chymase) 4 nM [3] [5]

IC₅₀ (Hamster
Chymase)

3 nM [3] [5]
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Parameter Value / Description

Primary Indication
(Original)

Adverse cardiac remodeling post-MI (Clinical trials did not demonstrate
efficacy in this indication) [3] [6]

New Potential
Indication

Profibrinolytic therapy for acute thrombosis (e.g., stroke, pulmonary
embolism) with low bleeding risk [3]

Mechanism Selective, orally available inhibitor of chymase; prevents plasmin
degradation within thrombi [3]

Molecular Formula /
Weight

C₂₃H₁₆F₃N₃O₆ / 487.38 g·mol⁻¹ [7] [5]

The research highlights a significant shift in the potential application for chymase inhibitors. While initially

developed for cardiac fibrosis and remodeling, a newer and promising role has been identified: chymase

inhibitors like Fulacimstat are now considered potential profibrinolytic drugs. They work by preventing

the chymase-mediated degradation of plasmin within fibrin-rich clots, promoting thrombus resolution with a

potentially low risk of bleeding, a major advantage over current thrombolytic therapies [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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